6-cyclobutyl-1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-cyclobutyl-1-(cyclobutylmethyl)imidazo[1,2-b]pyrazole
• InChI: InChI=1S/C14H19N3/c1-3-11(4-1)10-16-7-8-17-14(16)9-13(15-17)12-5-2-6-12/h7-9,11-12H,1-6,10H2
• InChI Key: OMVFTARHVIOMMF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=CN3C2=CC(=N3)C4CCC4
• Molecular Formula: C14H19N3
• Molecular Weight: 229.32 g/mol

Description

“6-cyclobutyl-1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazole” is a complex organic compound. It contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The compound also includes two cyclobutyl groups, which are four-membered carbon rings.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as “6-cyclobutyl-1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazole”, can involve various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A variety of energy-efficient techniques such as microwave and ultrasound-assisted synthesis, benign catalysts, and biodegradable composites can be used.

Molecular Structure Analysis

The molecular structure of “6-cyclobutyl-1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazole” is complex. It includes a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. Attached to this pyrazole ring are two cyclobutyl groups, which are four-membered carbon rings.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 6-cyclobutyl-1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazole belongs to a broader class of chemicals known for their diverse applications in scientific research, particularly in the synthesis of potential anticancer agents and other biologically active molecules. Research on imidazo[1,2-b]pyrazoles and related compounds, such as imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, has shown these to be mitotic inhibitors with significant antitumor activity in mice. These compounds cause the accumulation of cells at mitosis, suggesting a potential application in cancer research and therapy (Temple et al., 1987). Similarly, efficient synthesis methods for 1H-imidazo[1,2-b]pyrazole libraries have been developed, indicating a broad interest in these compounds for antimicrobial activity testing, which further underlines their significance in medicinal chemistry (Babariya & Naliapara, 2017).

Antimicrobial and Antibacterial Activities

The synthesis of novel 1H-imidazo[1,2-b]pyrazole derivatives has been explored for their antibacterial activities. For instance, the design and synthesis of 1-(8-(ayloxy)-2-(trifluoromethyl)Imidazo[1, 2-a]pyrazin-6-yl) Ethan-1-Amine Derivatives showed promise as antibacterial agents, demonstrating the versatility of imidazo[1,2-b]pyrazole scaffolds in developing new therapeutic agents (Prasad, 2021).

Antioxidant Properties

The exploration of imidazo[1,2-b]pyrazoles and related compounds for their antioxidant properties has also been a significant area of research. Compounds synthesized from imidazo[1,2-b]pyrazole structures have shown to possess notable antioxidant activities, contributing to their potential therapeutic applications in managing oxidative stress-related diseases (Umesha, Rai, & Harish Nayaka, 2009).

Future Directions

Pyrazole derivatives, such as “6-cyclobutyl-1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazole”, have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The field is likely to continue to evolve with the development of new synthetic techniques and the discovery of new biological activities.